Cas no 618879-91-7 (<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole)

<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole structure
618879-91-7 structure
Product Name:<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole
CAS No:618879-91-7
MF:C16H14BrN3S2
MW:392.336459636688
CID:3051716
PubChem ID:1983944
Update Time:2025-04-21

<br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole Chemical and Physical Properties

Names and Identifiers

    • <br>3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-t riazole
    • 4-Allyl-3-((3-bromobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • 4-allyl-3-[(3-bromobenzyl)thio]-5-(2-thienyl)-4H-1,2,4-triazole
    • 4-ALLYL-3-[(3-BROMOBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE
    • 3-[(3-bromophenyl)methylsulfanyl]-4-prop-2-enyl-5-thiophen-2-yl-1,2,4-triazole
    • STK467801
    • AKOS002188520
    • 638-243-5
    • 618879-91-7
    • 4-ALLYL-3-((3-BROMOBENZYL)THIO)-5-(2-THIENYL)-4H-1,2,4-TRIAZOLE
    • 3-[(3-bromobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
    • Inchi: 1S/C16H14BrN3S2/c1-2-8-20-15(14-7-4-9-21-14)18-19-16(20)22-11-12-5-3-6-13(17)10-12/h2-7,9-10H,1,8,11H2
    • InChI Key: FIUGLMNDSZZNNW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CSC1=NN=C(C2=CC=CS2)N1CC=C

Computed Properties

  • Exact Mass: 390.98125Da
  • Monoisotopic Mass: 390.98125Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 84.3Ų
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